3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile

• IUPAC Name: 3-chloro-4-[(4-methylpiperazin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C13H16ClN3/c1-16-4-6-17(7-5-16)10-12-3-2-11(9-15)8-13(12)14/h2-3,8H,4-7,10H2,1H3
• InChI Key: IFIJMTKMWMFGOX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=C(C=C2)C#N)Cl
• Molecular Formula: C13H16ClN3
• Molecular Weight: 249.74 g/mol

Description

3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile, also known as CP-154,526, is a synthetic small molecule that belongs to the class of benzamide derivatives. It was first synthesized in the early 1990s and has since been extensively studied for its potential therapeutic applications. CP-154,526 is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor, which is involved in the regulation of stress and anxiety.

Scientific Research Applications

3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile has been extensively studied for its potential therapeutic applications in the treatment of stress-related disorders such as anxiety, depression, and post-traumatic stress disorder (PTSD). It has also been investigated for its potential use in the treatment of addiction, pain, and other neurological disorders. This compound has been shown to block the effects of stress on the brain and behavior, which may provide a new approach to the treatment of stress-related disorders.

Mechanism of Action

3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile is a selective antagonist of the CRF1 receptor, which is involved in the regulation of stress and anxiety. The CRF1 receptor is widely distributed in the brain and is activated by the release of corticotropin-releasing factor (CRF) in response to stress. Activation of the CRF1 receptor results in the release of stress hormones such as cortisol, which can have detrimental effects on the brain and behavior. This compound blocks the effects of CRF on the CRF1 receptor, which reduces the release of stress hormones and attenuates the effects of stress on the brain and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal studies. It has been shown to reduce anxiety-like behavior in rats and mice, as well as to block the effects of stress on the brain and behavior. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential therapeutic applications in the treatment of addiction. In addition, this compound has been shown to have analgesic effects in animal models of pain, which may provide a new approach to the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile is its selectivity for the CRF1 receptor, which reduces the risk of off-target effects. This compound is also relatively easy to synthesize and purify, which makes it a useful tool for studying the role of the CRF1 receptor in stress-related disorders. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. In addition, this compound has a relatively short half-life, which may limit its effectiveness in some experimental settings.

Future Directions

There are a number of future directions for the study of 3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile. One area of research is the development of more potent and selective CRF1 receptor antagonists, which may have improved therapeutic potential. Another area of research is the investigation of the effects of this compound on other neurotransmitter systems, which may provide new insights into the mechanisms underlying stress-related disorders. Finally, the development of new animal models of stress-related disorders may provide new opportunities for the preclinical evaluation of this compound and other CRF1 receptor antagonists.

Synthesis Methods

3-chloro-4-[(4-methyl-1-piperazinyl)methyl]benzonitrile can be synthesized using a multi-step process starting from 3-chloro-4-nitrobenzonitrile. The first step involves the reduction of the nitro group to an amino group using a reducing agent such as tin(II) chloride. The resulting compound is then reacted with 4-methylpiperazine in the presence of a base such as sodium hydroxide to form the desired product. The final compound is purified using column chromatography to obtain this compound in high purity.